Cas no 1105206-13-0 (2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide)

• Product Name: 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide
• CAS No: 1105206-13-0
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 6195345
• PubChem ID: 30850617
• Update Time: 2025-10-28

2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide
• 2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(3-phenylpropyl)acetamide
• 2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-(3-phenylpropyl)acetamide
• 1105206-13-0
• F5001-2068
• VU0627804-1
• AKOS024487454
• 2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-(3-phenylpropyl)acetamide

• Inchi： 1S/C21H20N2O4/c24-21(22-10-4-7-15-5-2-1-3-6-15)13-17-12-19(27-23-17)16-8-9-18-20(11-16)26-14-25-18/h1-3,5-6,8-9,11-12H,4,7,10,13-14H2,(H,22,24)
• InChI Key： RSWUBMUXOJQIRO-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(NCCCC2C=CC=CC=2)=O)=N1)C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 364.14230712g/mol
• Monoisotopic Mass: 364.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide

Comprehensive Overview of 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide (CAS No. 1105206-13-0)

The compound 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide (CAS No. 1105206-13-0) is a synthetic organic molecule that has garnered significant interest in pharmacological and biochemical research. Its unique structure, featuring a benzodioxole moiety linked to an oxazole ring and an acetamide side chain, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel therapeutic agents.

In recent years, the demand for specialized heterocyclic compounds like 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide has surged, driven by advancements in drug discovery and molecular biology. This compound's CAS No. 1105206-13-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural complexity and functional groups make it a valuable scaffold for designing molecules with tailored properties.

One of the key areas where 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide shows promise is in the study of enzyme inhibition and receptor modulation. The benzodioxole component is known for its ability to enhance bioavailability and metabolic stability, while the oxazole ring contributes to its binding affinity. These features align with current trends in precision medicine and targeted therapy, which prioritize compounds with high specificity and minimal side effects.

Another hot topic in the scientific community is the role of small-molecule modulators in treating neurological and inflammatory conditions. Given its structural attributes, 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide (CAS No. 1105206-13-0) is being explored for its potential to influence neurotransmitter pathways and immune responses. This aligns with the growing interest in multi-target drug design, where single compounds can address multiple pathological mechanisms simultaneously.

From a synthetic chemistry perspective, the preparation of 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide involves sophisticated techniques such as cyclization reactions and amide coupling. These methods are critical for ensuring high purity and yield, which are essential for reproducible research outcomes. The compound's CAS No. 1105206-13-0 serves as a unique identifier, facilitating accurate referencing in patents, publications, and regulatory documents.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for heterocyclic acetamides like this one. Sustainable practices, such as catalyst optimization and solvent reduction, are being applied to minimize environmental impact. This reflects broader industry shifts toward sustainable drug development, a topic frequently searched by professionals and policymakers alike.

Looking ahead, the versatility of 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide (CAS No. 1105206-13-0) positions it as a compound of enduring interest. Whether in drug discovery, material science, or chemical biology, its applications are likely to expand as new research emerges. For those seeking in-depth information, databases like SciFinder and Reaxys offer detailed profiles, including synthetic protocols and biological activity data.

In summary, 2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl-N-(3-phenylpropyl)acetamide represents a fascinating intersection of chemistry and biology. Its CAS No. 1105206-13-0 is a gateway to a wealth of scientific literature, making it a valuable resource for researchers and innovators. As the fields of medicinal chemistry and molecular design continue to evolve, this compound will undoubtedly remain a subject of intense study and discussion.